Cas no 798540-00-8 (L-Methionine, L-valyl-L-asparaginyl-L-cysteinyl-)

L-Methionine, L-valyl-L-asparaginyl-L-cysteinyl- structure
798540-00-8 structure
Product Name:L-Methionine, L-valyl-L-asparaginyl-L-cysteinyl-
CAS No:798540-00-8
MF:C17H31N5O6S2
MW:465.587941408157
CID:531883
PubChem ID:71402642
Update Time:2025-04-19

L-Methionine, L-valyl-L-asparaginyl-L-cysteinyl- Chemical and Physical Properties

Names and Identifiers

    • L-Methionine, L-valyl-L-asparaginyl-L-cysteinyl-
    • (2S)-2-[[(2R)-2-[[(2S)-4-amino-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-4-oxobutanoyl]amino]-3-sulfanylpropanoyl]amino]-4-methylsulfanylbutanoic acid
    • L-Valyl-L-asparaginyl-L-cysteinyl-L-methionine
    • 798540-00-8
    • DTXSID70823602
    • Inchi: 1S/C17H31N5O6S2/c1-8(2)13(19)16(26)21-10(6-12(18)23)14(24)22-11(7-29)15(25)20-9(17(27)28)4-5-30-3/h8-11,13,29H,4-7,19H2,1-3H3,(H2,18,23)(H,20,25)(H,21,26)(H,22,24)(H,27,28)/t9-,10-,11-,13-/m0/s1
    • InChI Key: JAJRTVWFKJCVLL-ZPFDUUQYSA-N
    • SMILES: SC[C@@H](C(N[C@H](C(=O)O)CCSC)=O)NC([C@H](CC(N)=O)NC([C@H](C(C)C)N)=O)=O

Computed Properties

  • Exact Mass: 465.17157607g/mol
  • Monoisotopic Mass: 465.17157607g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 14
  • Complexity: 634
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.8
  • Topological Polar Surface Area: 220Ų

L-Methionine, L-valyl-L-asparaginyl-L-cysteinyl- Related Literature

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